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Compound of Interest

Compound Name: Tambiciclib

Cat. No.: B15588419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of

Tambiciclib (also known as GFH009) stock solutions for use in in vitro cell culture

experiments. Accurate and consistent preparation of stock solutions is crucial for obtaining

reproducible and reliable experimental results.

Tambiciclib is a potent and highly selective inhibitor of cyclin-dependent kinase 9 (CDK9), with

an IC50 of 1 nM.[1] It has demonstrated significant anti-leukemic efficacy in preclinical models

of acute myeloid leukemia (AML) by inhibiting RNA Polymerase II phosphorylation, leading to

the downregulation of key survival proteins like MCL1 and MYC, and ultimately inducing

apoptosis.[1]

Physicochemical Properties of Tambiciclib
A clear understanding of the physicochemical properties of Tambiciclib is essential for its

proper handling and the preparation of accurate stock solutions.
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Property Value Source

Molecular Formula C25H35ClN6O2S [1][2][3]

Molecular Weight 519.10 g/mol [1]

Appearance White to yellow solid [1]

Purity ≥95% (typical)

CAS Number 2247481-08-7 [1]

Experimental Protocol: Preparation of a 10 mM
Tambiciclib Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tambiciclib in dimethyl

sulfoxide (DMSO). DMSO is a common solvent for dissolving small molecule inhibitors for cell

culture use.[4]

Materials:

Tambiciclib powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Sterile, single-use aliquoting tubes (e.g., cryovials)

Calibrated analytical balance

Calibrated pipettes and sterile filter tips

Vortex mixer

Optional: Sonicator or 37°C water bath

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Pre-weighing Preparations:

Don appropriate PPE.

Bring the vial of Tambiciclib powder to room temperature before opening to prevent

condensation.

Calculating the Required Mass:

To prepare 1 mL of a 10 mM stock solution, the required mass of Tambiciclib is calculated

as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 519.10 g/mol x 1000 mg/g

Mass (mg) = 5.191 mg

Weighing Tambiciclib:

On a calibrated analytical balance, carefully weigh out approximately 5.19 mg of

Tambiciclib powder into a sterile 1.5 mL microcentrifuge tube. Record the exact weight.

Dissolution:

Using a calibrated pipette, add the calculated volume of sterile DMSO to the

microcentrifuge tube containing the Tambiciclib powder. For example, if you weighed

exactly 5.191 mg, add 1 mL of DMSO.

Securely cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If dissolution is

difficult, gentle warming in a 37°C water bath or brief sonication can be used to aid the

process.[4][5]
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Sterilization (Optional but Recommended):

For critical cell culture applications, the stock solution can be sterilized by filtering it

through a 0.22 µm syringe filter into a new sterile tube. This helps to prevent microbial

contamination.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile cryovials.[6][7]

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Short-term storage: Store aliquots at -20°C for up to one month.[6]

Long-term storage: For storage longer than one month, it is recommended to store the

aliquots at -80°C.[6][7]

Preparation of Working Solutions
For cell culture experiments, the concentrated stock solution needs to be diluted to the final

desired concentration in the cell culture medium.

Thawing: Thaw a single aliquot of the 10 mM Tambiciclib stock solution at room

temperature.

Dilution: Directly dilute the stock solution into the cell culture medium to achieve the desired

final concentration. For example, to make a 10 µM working solution in 1 mL of medium, add

1 µL of the 10 mM stock solution to 999 µL of cell culture medium (1:1000 dilution).

Important Considerations:

Ensure that the final concentration of DMSO in the cell culture medium is kept low

(typically ≤ 0.1% v/v) to avoid solvent-induced toxicity to the cells.[8]
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Always include a vehicle control in your experiments, which consists of cells treated with

the same final concentration of DMSO as the Tambiciclib-treated cells.

Visualizing the Workflow and Mechanism
Diagram 1: Workflow for Preparing Tambiciclib Stock Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15588419?utm_src=pdf-body
https://www.benchchem.com/product/b15588419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Aliquoting & Storage

Working Solution Preparation

Weigh Tambiciclib Powder

Dissolve in Sterile DMSO

Vortex/Sonicate to Mix

Filter Sterilize (0.22 µm)

Aliquot into Single-Use Tubes

Store at -20°C (short-term)
or -80°C (long-term)

Thaw Aliquot

Dilute in Cell Culture Medium

To Cell Culture

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of Tambiciclib stock solution.
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Diagram 2: Simplified Signaling Pathway of Tambiciclib
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Caption: Tambiciclib inhibits CDK9, preventing RNA Pol II phosphorylation and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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